Cas no 1208516-28-2 (2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 1208516-28-2
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5901477
• PubChem ID: 45527868
• Update Time: 2025-06-13

2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 1208516-28-2
• 2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• F5001-2251
• AKOS024487505
• VU0627843-1
• 2-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide

• Inchi： 1S/C17H15N3O4S/c1-10-9-25-17(18-10)19-16(21)8-12-7-14(24-20-12)11-2-3-13-15(6-11)23-5-4-22-13/h2-3,6-7,9H,4-5,8H2,1H3,(H,18,19,21)
• InChI Key： DHCDWKLFYLLKAQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(CC1C=C(C2C=CC3=C(C=2)OCCO3)ON=1)=O

Computed Properties

• Exact Mass: 357.078
• Monoisotopic Mass: 357.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 2.3

Additional information on 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS No. 1208516-28-2)

The compound 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide, identified by its CAS No. 1208516-28-2, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique molecular architecture, featuring a benzodioxin moiety coupled with an oxazole and thiazole ring, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in precision medicine and targeted therapy.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide due to their versatile pharmacological properties. The benzodioxin component, for instance, is known for its role in enhancing metabolic stability and bioavailability, making it a valuable scaffold in drug design. Meanwhile, the oxazole and thiazole rings contribute to the compound's ability to interact with various enzyme systems, a feature that is highly sought after in the development of kinase inhibitors and anti-inflammatory agents.

The synthesis of CAS No. 1208516-28-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. This complexity has led to increased searches for optimized synthetic protocols, reflecting the broader demand for efficient and scalable methods in pharmaceutical manufacturing. Additionally, the compound's potential applications in neurodegenerative diseases and oncology have sparked discussions in academic forums and research publications, further driving its visibility in scientific databases.

From an SEO perspective, keywords such as "benzodioxin derivatives," "oxazole-thiazole acetamide," and "CAS 1208516-28-2 applications" are frequently queried by researchers and industry professionals. These terms highlight the compound's relevance in cutting-edge research areas like drug repurposing and small molecule therapeutics. Moreover, the rise of AI-driven drug discovery has amplified interest in such compounds, as they serve as valuable data points for machine learning models predicting bioactivity and toxicity.

In conclusion, 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-thiazol-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a subject of ongoing research, with implications for future drug development. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative pharmacophores and next-generation therapeutics.